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Compound of Interest

Compound Name: 4-(Vinylsulfonyl)benzoic acid

Cat. No.: B1356606 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(Vinylsulfonyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety data for

structurally related compounds due to the absence of a comprehensive, officially published

Safety Data Sheet (SDS) for 4-(Vinylsulfonyl)benzoic acid (CAS No. 95535-40-3). The

information provided herein is intended as a guide for best practices and should be used in

conjunction with a thorough risk assessment conducted by qualified personnel.

Introduction
4-(Vinylsulfonyl)benzoic acid is a chemical compound used in research and development,

particularly as a building block in the synthesis of more complex molecules, including protein

degraders.[1] Its structure, incorporating both a vinylsulfonyl group and a benzoic acid moiety,

suggests a potential for reactivity and biological activity that necessitates careful handling to

ensure the safety of laboratory personnel. This guide provides a detailed overview of the known

and anticipated hazards associated with this compound and outlines recommended safety and

handling precautions.

Hazard Identification and Classification
While a specific Globally Harmonized System (GHS) classification for 4-
(Vinylsulfonyl)benzoic acid is not readily available, an analysis of related compounds such as
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4-(phenylsulfonyl)benzoic acid, 4-vinylbenzoic acid, and other benzoic acid derivatives allows

for a presumptive hazard assessment.

Anticipated Hazards:

Skin Corrosion/Irritation: Similar compounds are known to cause skin irritation.[2][3][4][5]

Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious irritation

or damage.[2][3][4][5][6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation if inhaled.

[2][3][4][5]

Harmful if Swallowed, in Contact with Skin, or if Inhaled: Some related compounds are

classified as harmful by these routes of exposure.[2]

Based on these potential hazards, the following GHS pictograms are recommended for

precautionary labeling:

Figure 1: Recommended GHS Pictograms for 4-(Vinylsulfonyl)benzoic acid.

Physical and Chemical Properties
A summary of the available physical and chemical data for 4-(Vinylsulfonyl)benzoic acid is

presented in the table below.

Property Value Reference

CAS Number 95535-40-3 [1]

Molecular Formula C₉H₈O₄S [1]

Molecular Weight 212.22 g/mol [1]

Purity ≥97% [1]
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A systematic approach to handling 4-(Vinylsulfonyl)benzoic acid is crucial to minimize

exposure and ensure a safe laboratory environment. The following workflow outlines the key

stages of handling this compound, from receipt to disposal.

Safe Handling Workflow for 4-(Vinylsulfonyl)benzoic acid

Receipt and Inspection

Secure and Appropriate Storage

Verify Integrity

Preparation for Use
(Weighing, Dissolving)

Controlled Access

Use in Experimental Protocol

Use of PPE

Work Area and Equipment
Decontamination

Post-Experiment

Waste Segregation and Disposal

Follow Procedures
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Figure 2: A logical workflow for the safe handling of 4-(Vinylsulfonyl)benzoic acid.
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Engineering Controls
Ventilation: Handle this compound in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is required.[4][7]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 4-(Vinylsulfonyl)benzoic
acid, based on data from analogous compounds.

Body Part Recommended Protection Standard

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be necessary for

splash hazards.

EN 166 (EU) or NIOSH (US)

approved.[2][6]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or chemical-resistant apron

should be worn.

Inspect gloves before use.[2]

[6]

Respiratory

For operations that may

generate dust, a NIOSH-

approved respirator with a

particulate filter is

recommended.

Follow OSHA respirator

regulations (29 CFR

1910.134).[6]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4][7]

Minimize dust generation and accumulation.[7]

Wash hands thoroughly after handling.[4][7]
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Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Storage
Store in a tightly closed container.[2][3][4]

Keep in a cool, dry, and well-ventilated place.[2][4][7]

Store away from incompatible materials such as strong oxidizing agents.[3]

First-Aid Measures
In the event of exposure, immediate action is critical. The following first-aid measures are

recommended based on the potential hazards of this compound.

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2][3][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[2]

[3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][3][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[7]

Accidental Release Measures
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Personal Precautions: Wear appropriate personal protective equipment (PPE) as outlined in

Section 4.2.

Containment and Cleaning: For a solid spill, carefully sweep or vacuum the material and

place it into a suitable, labeled disposal container. Avoid generating dust.[7] Clean the spill

area thoroughly with a suitable solvent, followed by soap and water.

Environmental Precautions: Prevent the material from entering drains or waterways.[4]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Consult with your institution's environmental health and safety

(EHS) department for specific guidance.

Toxicological Information
Specific toxicological data for 4-(Vinylsulfonyl)benzoic acid is not available. However, based

on the toxicological profiles of related benzoic acid derivatives, it is prudent to assume that the

compound may be harmful if swallowed, inhaled, or absorbed through the skin, and may cause

irritation to the skin, eyes, and respiratory tract.[2][3][4][5][6]

Experimental Protocols
While specific experimental protocols involving 4-(Vinylsulfonyl)benzoic acid are proprietary

to individual research groups, the following general principles should be applied:

Risk Assessment: Before any new procedure, conduct a thorough risk assessment that

considers the scale of the reaction, the potential for exotherms, and the generation of

hazardous byproducts.

Dry Runs: For complex or unfamiliar procedures, perform a "dry run" without the chemical to

identify potential logistical issues.

Scale: Whenever possible, work with the smallest practical quantities of the material.

Quenching: At the end of a reaction, ensure that any unreacted 4-(Vinylsulfonyl)benzoic
acid is safely quenched before workup. The specific quenching agent will depend on the
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reaction conditions.

Documentation: Maintain detailed records of all experimental procedures, including any

safety observations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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